Cas no 820215-69-8 (Benzenepropanoic acid, 3,4-bis(2-propynyloxy)-, ethyl ester)

• Product name: Benzenepropanoic acid, 3,4-bis(2-propynyloxy)-, ethyl ester
• CAS No: 820215-69-8
• MF: C₁₇H₁₈O₄
• MW: 286.322425365448
• CID: 701310
• PubChem ID: 23114952

Benzenepropanoic acid, 3,4-bis(2-propynyloxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 3,4-bis(2-propynyloxy)-, ethyl ester
• ethyl 3-[3,4-bis(prop-2-ynoxy)phenyl]propanoate
• ethyl 3-{3,4-bis(2-propynyloxy)phenyl}propionate
• KIYKDNDLHHJWNV-UHFFFAOYSA-N
• DTXSID70630712
• 820215-69-8
• SCHEMBL5685688
• Ethyl 3-{3,4-bis[(prop-2-yn-1-yl)oxy]phenyl}propanoate

• Inchi： InChI=1S/C17H18O4/c1-4-11-20-15-9-7-14(8-10-17(18)19-6-3)13-16(15)21-12-5-2/h1-2,7,9,13H,6,8,10-12H2,3H3
• InChI Key： KIYKDNDLHHJWNV-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCC1=CC(=C(C=C1)OCC#C)OCC#C

Computed Properties

• Exact Mass: 286.12050905g/mol
• Monoisotopic Mass: 286.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.8Ų